Cas no 446-95-7 (Genisteine)
Genisteine structure
Product Name:Genisteine
CAS No:446-95-7
MF:C15H26N2
MW:234.380343914032
CID:328999
Update Time:2025-04-19
Genisteine Chemical and Physical Properties
Names and Identifiers
-
- 7,14-Methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocine,dodecahydro-, (7S,7aR,14S,14aR)-
- Genisteine
- (7S,7aR,14S,14aR)-7,14-Methanododecahydro-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocine
- [7S-(7alpha,7aalpha,14alpha,14aalpha)]-dodecahydro-7,14-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocine
- 11-ISOSPARTEINE
- dodecahydro-7,14-methano-2H,6H-di-pyrido[1,2-a:1',2'-e][1,5]diazocine
- dodecahydro-7,14-methano-dipyrido[1,2-a,1',2'-e][1,5]diazocine
- genisteine-alkaloid
- Genisteinhydrate
-
- Inchi: 1S/C15H26N2/c1-3-7-16-11-13-9-12(14(16)5-1)10-17-8-4-2-6-15(13)17/h12-15H,1-11H2/t12-,13-,14+,15+/m0/s1
- InChI Key: SLRCCWJSBJZJBV-BYNSBNAKSA-N
- SMILES: N12CCCC[C@@H]1[C@@H]1CN3CCCC[C@@H]3[C@H](C2)C1
Computed Properties
- Exact Mass: 234.21000
- Monoisotopic Mass: 234.21
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.08
- Melting Point: 108-110°
- Boiling Point: 340.9°Cat760mmHg
- Flash Point: 148.3°C
- Refractive Index: 1.57
- PSA: 6.48000
- LogP: 2.22090
- Specific Rotation: D22 -51.6° (c = 0.7 in abs. ethanol)
Genisteine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G350060-1mg |
Genisteine |
446-95-7 | 1mg |
$ 50.00 | 2022-01-07 | ||
| TRC | G350060-2mg |
Genisteine |
446-95-7 | 2mg |
$ 70.00 | 2022-01-07 | ||
| TRC | G350060-10mg |
Genisteine |
446-95-7 | 10mg |
$ 275.00 | 2022-01-07 |
Genisteine Related Literature
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1. Functionalised bicyclic alcohols by enantioselective α-deprotonation–rearrangement of meso-epoxidesDavid M. Hodgson,Iain D. Cameron,Martin Christlieb,Rebecca Green,Gary P. Lee,Lesley A. Robinson J. Chem. Soc. Perkin Trans. 1 2001 2161
-
Davide Mancinotti,Karen Michiko Frick,Fernando Geu-Flores Nat. Prod. Rep. 2022 39 1423
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4. Stereoselective syntheses of α-isosparteineHitoshi Oinuma,Shigeyuki Dan,Hiroshi Kakisawa J. Chem. Soc. Perkin Trans. 1 1990 2593
-
5. Isomerisations of cycloalkene- and bicycloalkene-derived achiral epoxides by enantioselective α-deprotonationDavid M. Hodgson,Gary P. Lee,Robert E. Marriott,Alison J. Thompson,Richard Wisedale,Jason Witherington J. Chem. Soc. Perkin Trans. 1 1998 2151
446-95-7 (Genisteine) Related Products
- 90-39-1((-)-Sparteine)
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- 116797-02-5(4-Methyl-1,4'-bipiperidine)
- 24915-04-6(7,14-Methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocine,dodecahydro-, (7S,7aS,14S,14aS)-)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
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